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Compound of Interest

Compound Name: 3-Heptyl-1,2-oxazole

Cat. No.: B148044

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Heptyl-1,2-oxazole. This compound belongs to the isoxazole class of
heterocyclic compounds, which are noted for their presence in various biologically active
molecules. Due to the absence of extensive experimental data in publicly available literature,
this guide combines predicted physicochemical parameters with established experimental
protocols for the synthesis and characterization of similar alkyl-substituted isoxazoles. This
information is intended to serve as a valuable resource for researchers in medicinal chemistry,
materials science, and organic synthesis.

Physicochemical Properties

The physical properties of 3-Heptyl-1,2-oxazole have been estimated using computational
predictive models, providing a foundational dataset for experimental design and computational

studies.

Table 1: Predicted Physical and Chemical Properties of 3-Heptyl-1,2-oxazole
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Property Value Source

Molecular Formula C10H17NO

Molecular Weight 167.25 g/mol

Boiling Point 235.6 £ 35.0 °C at 760 mmHg Predicted

Density 0.94£0.1 g/cm?3 Predicted
Refractive Index 1.465 £ 0.03 Predicted

Flash Point 96.3+25.9°C Predicted

LogP (Octanol-Water Partition )

Coefficient) 3.4 Predicted

Water Solubility Low Inferred from LogP
Appearance Expected to be a liquid at room  Inferred from predicted boiling

temperature point

Experimental Protocols

While a specific protocol for the synthesis of 3-Heptyl-1,2-oxazole is not detailed in the
available literature, a general and robust method for the preparation of 3-alkyl-1,2-oxazoles
involves the [3+2] cycloaddition of a nitrile oxide with an alkyne. A plausible synthetic route is
outlined below.

Synthesis of 3-Heptyl-1,2-oxazole

This protocol is adapted from established methods for the synthesis of 3-substituted
iIsoxazoles.[1][2][3]

Reaction Scheme:
In this case, R would be a heptyl group, and the nitrile oxide would be generated in situ.
Materials:

e 1-Nonyne
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o Hydroxylamine hydrochloride (NH20H-HCI)

e Sodium hypochlorite (NaOCI) solution (e.g., commercial bleach)

e Sodium hydroxide (NaOH)

» Diethyl ether or other suitable organic solvent

e Magnesium sulfate (MgS0Oa4) or sodium sulfate (Na2S0Oa) for drying

o Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic
stirrer, separatory funnel, etc.)

Procedure:

o Preparation of Heptanal Oxime (Intermediate):

[e]

In a round-bottom flask equipped with a magnetic stirrer, dissolve heptanal (1 equivalent)
in a suitable solvent such as ethanol.

o Add an aqueous solution of hydroxylamine hydrochloride (1.1 equivalents) and sodium
hydroxide (1.1 equivalents).

o Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by
Thin Layer Chromatography (TLC).

o Upon completion, extract the product with diethyl ether, wash the organic layer with brine,
dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain
heptanal oxime.

« In situ Generation of Heptanitrile Oxide and Cycloaddition:

o Dissolve the heptanal oxime (1 equivalent) in a suitable solvent like dichloromethane or
chloroform in a round-bottom flask.

o Cool the solution in an ice bath.
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o Slowly add an aqueous solution of sodium hypochlorite (1.2 equivalents) to the stirred
solution. The reaction is typically exothermic.

o After the addition is complete, add 1-nonyne (1.2 equivalents) to the reaction mixture.

o Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by
TLC.

e Work-up and Purification:
o Once the reaction is complete, quench the reaction by adding water.
o Separate the organic layer, and extract the aqueous layer with the same organic solvent.

o Combine the organic layers, wash with water and brine, and dry over anhydrous sodium
sulfate.

o Remove the solvent under reduced pressure.

o Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexane) to yield pure 3-Heptyl-1,2-oxazole.

Characterization Methods

The structure and purity of the synthesized 3-Heptyl-1,2-oxazole should be confirmed by
standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra should be
recorded to confirm the chemical structure, including the characteristic signals for the
oxazole ring protons and carbons, as well as the heptyl chain.

e Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular
formula. High-resolution mass spectrometry (HRMS) is recommended for precise mass
determination.

« Infrared (IR) Spectroscopy: To identify the characteristic functional group vibrations, such as
C=N and N-O stretching of the oxazole ring.
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e Gas Chromatography-Mass Spectrometry (GC-MS): To assess the purity of the final
compound.

Logical Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and characterization of
3-Heptyl-1,2-oxazole.

Caption: Synthesis and Characterization Workflow for 3-Heptyl-1,2-oxazole.

Biological Activity and Signaling Pathways

Currently, there is no specific information in the scientific literature detailing the biological
activities or associated signaling pathways for 3-Heptyl-1,2-oxazole. However, the oxazole
and isoxazole scaffolds are present in numerous compounds with a wide range of biological
activities, including antimicrobial, anti-inflammatory, and anticancer properties.[4][5][6] The
heptyl substituent may influence the lipophilicity and membrane permeability of the molecule,
which could be a factor in potential biological interactions. Further research is required to
elucidate any specific biological targets and mechanisms of action for this compound.

Conclusion

This technical guide provides essential, albeit largely predicted, physicochemical data for 3-
Heptyl-1,2-oxazole and outlines a standard experimental approach for its synthesis and
characterization. The provided information serves as a foundational resource for researchers
interested in exploring the properties and potential applications of this and related alkyl-
substituted oxazole derivatives. It is anticipated that this guide will facilitate further experimental
investigation into this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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